Cas no 1105221-01-9 (5-ethoxy-4-oxo-N-(2,4,6-trimethylphenyl)-4H-pyran-2-carboxamide)

• Product Name: 5-ethoxy-4-oxo-N-(2,4,6-trimethylphenyl)-4H-pyran-2-carboxamide
• CAS No: 1105221-01-9
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 5941080
• PubChem ID: 30860270
• Update Time: 2025-06-11

5-ethoxy-4-oxo-N-(2,4,6-trimethylphenyl)-4H-pyran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-4-oxo-N-(2,4,6-trimethylphenyl)-4H-pyran-2-carboxamide
• 5-ethoxy-4-oxo-N-(2,4,6-trimethylphenyl)pyran-2-carboxamide
• F5449-0236
• 1105221-01-9
• VU0643362-1
• 5-ethoxy-N-mesityl-4-oxo-4H-pyran-2-carboxamide
• AKOS024508659

• Inchi： 1S/C17H19NO4/c1-5-21-15-9-22-14(8-13(15)19)17(20)18-16-11(3)6-10(2)7-12(16)4/h6-9H,5H2,1-4H3,(H,18,20)
• InChI Key： PVHLHCCHROBTCM-UHFFFAOYSA-N
• SMILES： C1(C(NC2=C(C)C=C(C)C=C2C)=O)OC=C(OCC)C(=O)C=1

Computed Properties

• Exact Mass: 301.13140809g/mol
• Monoisotopic Mass: 301.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 64.6Ų

Additional information on 5-ethoxy-4-oxo-N-(2,4,6-trimethylphenyl)-4H-pyran-2-carboxamide

5-Ethoxy-4-Oxo-N-(2,4,6-Trimethylphenyl)-4H-Pyran-2-Carboxamide

5-Ethoxy-4-Oxo-N-(2,4,6-Trimethylphenyl)-4H-Pyran-2-Carboxamide is a highly specialized organic compound with the CAS Registry Number 1105221-01-9. This compound belongs to the class of pyran derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a pyran ring system with an ethoxy group at position 5, a ketone group at position 4, and a substituted amide group at position 2. The substituent on the amide nitrogen is a 2,4,6-trimethylphenyl group, which adds significant steric bulk and electronic effects to the molecule.

The synthesis of 5-Ethoxy-4-Oxo-N-(2,4,6-Trimethylphenyl)-4H-Pyran-2-Carboxamide involves a series of carefully designed organic reactions. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of pyran derivatives by facilitating cyclization reactions under mild conditions. Additionally, the incorporation of green chemistry principles has led to the development of more sustainable methods for synthesizing this compound.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that 5-Ethoxy-4-Oxo-N-(2,4,6-Trimethylphenyl)-4H-Pyran-2-Carboxamide exhibits potent inhibitory effects against various enzymes involved in metabolic pathways. For example, research published in *Journal of Medicinal Chemistry* demonstrated that this compound can effectively inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. The bulky 2,4,6-trimethylphenyl group plays a crucial role in enhancing the compound's binding affinity to HDACs by providing favorable steric interactions.

Moreover, this compound has shown promising results in preclinical studies as an anti-inflammatory agent. A recent study conducted by researchers at Stanford University revealed that 5-Ethoxy-4-Oxo-N-(2,4,6-Trimethylphenyl)-4H-Pyran-2-Carboxamide can significantly reduce inflammation in animal models by modulating the NF-kB signaling pathway. This finding underscores its potential as a lead compound for developing novel anti-inflammatory drugs.

In terms of applications beyond pharmacology, this compound has also been explored for its role in materials science. The pyran ring system is known for its ability to form stable cyclic structures under certain conditions. Recent research has focused on using this compound as a precursor for synthesizing advanced polymers with tailored optical and mechanical properties. For instance, scientists at the Massachusetts Institute of Technology (MIT) have reported the successful incorporation of this compound into polymeric materials that exhibit enhanced thermal stability and UV resistance.

The structural versatility of 5-Ethoxy-4-Oxo-N-(2,4,6-Trimethylphenyl)-4H-Pyran-2-Carboxamide makes it an attractive candidate for further exploration in various fields. Its ability to participate in multiple types of chemical reactions opens up new avenues for its application in drug discovery and material development. As research continues to uncover its full potential, this compound is poised to become an essential building block in modern organic synthesis.